molecular formula C16H24ClNO3 B1208367 beta-Diethylaminoethyl alpha-4-chlorophenoxyisobutyrate CAS No. 56135-48-9

beta-Diethylaminoethyl alpha-4-chlorophenoxyisobutyrate

Cat. No.: B1208367
CAS No.: 56135-48-9
M. Wt: 313.82 g/mol
InChI Key: DRCMJIIVYYIUMC-UHFFFAOYSA-N
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Description

Beta-Diethylaminoethyl alpha-4-chlorophenoxyisobutyrate, also known as this compound, is a useful research compound. Its molecular formula is C16H24ClNO3 and its molecular weight is 313.82 g/mol. The purity is usually 95%.
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Properties

CAS No.

56135-48-9

Molecular Formula

C16H24ClNO3

Molecular Weight

313.82 g/mol

IUPAC Name

2-(diethylamino)ethyl 2-(4-chlorophenoxy)-2-methylpropanoate

InChI

InChI=1S/C16H24ClNO3/c1-5-18(6-2)11-12-20-15(19)16(3,4)21-14-9-7-13(17)8-10-14/h7-10H,5-6,11-12H2,1-4H3

InChI Key

DRCMJIIVYYIUMC-UHFFFAOYSA-N

SMILES

CCN(CC)CCOC(=O)C(C)(C)OC1=CC=C(C=C1)Cl

Canonical SMILES

CCN(CC)CCOC(=O)C(C)(C)OC1=CC=C(C=C1)Cl

Key on ui other cas no.

56135-48-9

Synonyms

eta-diethylaminoethyl alpha-4-chlorophenoxyisobutyrate
beta-diethylaminoethyl alpha-p-chlorophenoxyisobutyrate. HCl
HCl of beta-diethylaminoethyl alpha-4-chlorophenoxyisobutyrate

Origin of Product

United States

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